Cas no 12028-48-7 (Ammonium metatungstate hydrate)

• Product Name: Ammonium metatungstate hydrate
• CAS No: 12028-48-7
• MF: H₂₄N₆O₁₂W₃
• MW: 851.743549346924
• CID: 86551
• PubChem ID: 102601868
• Update Time: 2025-07-02

Ammonium metatungstate hydrate Chemical and Physical Properties

Names and Identifiers

• Ammonium metatungstate hydrate
• Ammonium Tungsten Oxide Hydrate
• hexaazanium,hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten,hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten,tungsten,trihydroxide,hydrate
• 12028-48-7
• AMMONIUM TUNGSTATE, META
• AMMONIUM TUNGSTEN OXIDE
• AMMONIUM METATUNGSTATE
• Ammoniummetatungstatehydrate(99.9+%-W)
• TUNGSTATEHEXAAMMONIUM
• ammonium metatungstate hexahydrate
• hexaammonium wolframate

• MDL： MFCD00150662
• Inchi： 1S/6H3N.12O.3W/h6*1H3;;;;;;;;;;;;;;;/q;;;;;;;;;;;;6*-1;;;/p+6
• InChI Key： NMSQBYPCXHPPCW-UHFFFAOYSA-T
• SMILES： [W](=O)(=O)([O-])[O-].[W](=O)(=O)([O-])[O-].[W](=O)(=O)([O-])[O-].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 851.99800
• Monoisotopic Mass: 2963.476621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 43
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 58
• Rotatable Bond Count: 0
• Complexity: 2100
• Covalently-Bonded Unit Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 589
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Ammonium metatungstate is a white crystalline powder
• Density: g/cm3
• Melting Point: 100 °C (dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water. Insoluble in alcohol.
• PSA: 240.78000
• LogP: 0.83160
• Solubility: Soluble in water, insoluble in alcohol
• Vapor Pressure: No data available

Ammonium metatungstate hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：2
• Hazard Category Code： 22-41-52/53
• Safety Instruction： 26-39-60
• Hazardous Material Identification：
• Risk Phrases：R22; R41; R52/53
• TSCA：Yes
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds